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Compound of Interest

Compound Name: MCPA-2-ethylhexyl

Cat. No.: B166886

An In-depth Technical Guide to MCPA-2-ethylhexyl

This technical guide provides a comprehensive overview of MCPA-2-ethylhexyl, including its
chemical properties, analytical methodologies, and biological interactions. The information is
intended for researchers, scientists, and professionals involved in drug development and
environmental science.

Chemical and Physical Properties

MCPA-2-ethylhexyl is the 2-ethylhexyl ester of MCPA (2-methyl-4-chlorophenoxyacetic acid),
a widely used phenoxy herbicide. The ester form is readily hydrolyzed to the active acid form,
MCPA, in the environment and in organisms.[1][2]
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Property Value Reference
CAS Number 29450-45-1 [3]
Molecular Formula C17H25ClO3 [3]
Molecular Weight 312.83 g/mol [3]

2-ethylhexyl 2-(4-chloro-2-
IUPAC Name [4]
methylphenoxy)acetate

MCPA-etexyl, 2-Ethylhexyl ((4-
Synonyms [3114]
chloro-o-tolyl)oxy)acetate

Melting Point <-20°C
Boiling Point >214.5°C

_ > 133.3 - < 138.7 °C (closed
Flash Point

cup)

LogP (octanol-water) 5.9 [3]
Appearance Information not available
Solubility Information not available

Analytical Methodologies

The determination of MCPA-2-ethylhexyl and its active metabolite, MCPA, in various
environmental and biological matrices is crucial for monitoring and research. High-Performance
Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most common
analytical techniques employed.

High-Performance Liquid Chromatography (HPLC)

Areverse-phase HPLC method can be utilized for the analysis of MCPA-2-ethylhexyl.[5]

¢ Principle: The method separates the analyte based on its hydrophobic interactions with the
stationary phase.

e Sample Preparation:
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o Water Samples: Acidify the sample and perform solid-phase extraction (SPE) using a C18
cartridge for cleanup and concentration.[6]

o Soil Samples: Extract with an acidic organic solvent, followed by a cleanup step using
SPE.[7]

o Tissue Samples: Homogenize the tissue in an organic solvent, followed by filtration and
protein precipitation.

e |nstrumentation:

o Column: A reverse-phase column, such as Newcrom R1 or a standard C18 column, is
suitable.[5]

o Mobile Phase: A mixture of acetonitrile (MeCN) and water with an acidic modifier like
phosphoric acid or formic acid (for MS compatibility) is typically used.[5]

o Detection: A Diode Array Detector (DAD) or a Mass Spectrometer (MS) can be used for
detection and quantification.[7]

o Typical Parameters:

o The retention time can be controlled by adjusting the acetonitrile concentration, buffer pH,
and buffer concentration.[8]

Gas Chromatography (GC)

GC, often coupled with Mass Spectrometry (GC-MS), is another powerful technique for the
analysis of MCPA-2-ethylhexyl.

e Principle: The analyte is volatilized and separated based on its boiling point and interaction
with the stationary phase in a capillary column.

e Sample Preparation:

o Similar extraction procedures as for HPLC are used.
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o Derivatization to a more volatile form may be necessary for the analysis of the parent acid,
MCPA.

e Instrumentation:
o Column: A capillary column suitable for pesticide analysis.

o Detector: A Mass Selective Detector (MSD) is commonly used for its high selectivity and
sensitivity.

» Validation: The method should be validated for linearity, precision, accuracy, and limits of
detection (LOD) and quantification (LOQ).[7]

Biological Activity and Metabolism
Mechanism of Action

MCPA-2-ethylhexyl itself is not herbicidally active. It is rapidly hydrolyzed to MCPA, which acts
as a synthetic auxin.[1][9] Auxins are plant hormones that regulate growth. At the high
concentrations achieved after herbicide application, MCPA disrupts normal plant growth
processes.[9] It causes uncontrolled cell division and elongation, leading to stem twisting, leaf
malformation, and eventual death of susceptible broadleaf plants.[9]
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Caption: Mode of action of MCPA as a synthetic auxin.

Metabolism and Degradation

In mammals, MCPA-2-ethylhexyl is rapidly converted to MCPA.[10][11] MCPA is not
extensively metabolized and is primarily excreted in the urine.[10][11] Minor metabolites include
an oxidation product, 4-chloro-2-hydroxymethylphenoxyacetic acid (HMCPA), and a glycine
conjugate.[10][11]
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In the environment, MCPA-2-ethylhexyl is hydrolyzed to MCPA.[1] MCPA is then degraded by
soil microorganisms.[9] The major metabolite of microbial degradation is 4-chloro-2-
methylphenol (MCP).[1]
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Caption: Metabolic and environmental degradation pathways of MCPA-2-ethylhexyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b166886?utm_src=pdf-body
https://s3.us-west-2.amazonaws.com/thurstoncountywa.gov.if-us-west-2/s3fs-public/2023-01/EH_HW_Health-basic-70-PDF-49_MCPA%202-ethylhexyl%20ester.pdf
https://en.wikipedia.org/wiki/MCPA
https://s3.us-west-2.amazonaws.com/thurstoncountywa.gov.if-us-west-2/s3fs-public/2023-01/EH_HW_Health-basic-70-PDF-49_MCPA%202-ethylhexyl%20ester.pdf
https://www.benchchem.com/product/b166886?utm_src=pdf-body-img
https://www.benchchem.com/product/b166886?utm_src=pdf-body
https://www.benchchem.com/product/b166886?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

e 1. s3.us-west-2.amazonaws.com [s3.us-west-2.amazonaws.com|

e 2. downloads.regulations.gov [downloads.regulations.gov]

e 3. MCPA-2-ethylhexyl | C17H25CIO3 | CID 93128 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. MCPA-etexyl [sitem.herts.ac.uk]

e 5. Separation of MCPA-2-ethylhexyl on Newcrom R1 HPLC column | SIELC Technologies
[sielc.com]

e 6. scispace.com [scispace.com]

o 7. Dissipation and residue of MCPA (4-chloro-2-ethylphenoxyacetate) in wheat and soil -
PubMed [pubmed.ncbi.nim.nih.gov]

¢ 8. helixchrom.com [helixchrom.com]
¢ 9. MCPA - Wikipedia [en.wikipedia.org]

e 10. Absorption, distribution, metabolism and excretion of 4-chloro-2-methylphenoxyacetic
acid (MCPA) in rats - PubMed [pubmed.nchbi.nlm.nih.gov]

e 11. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [MCPA-2-ethylhexyl CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166886#mcpa-2-ethylhexyl-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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